Cas no 1806389-13-8 (Methyl 3,4-difluoropyridine-2-acetate)

• Product Name: Methyl 3,4-difluoropyridine-2-acetate
• CAS No: 1806389-13-8
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 4904971
• Update Time: 2025-06-20

Methyl 3,4-difluoropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,4-difluoropyridine-2-acetate

• Inchi： 1S/C8H7F2NO2/c1-13-7(12)4-6-8(10)5(9)2-3-11-6/h2-3H,4H2,1H3
• InChI Key： KMGQUTRDOCXBOS-UHFFFAOYSA-N
• SMILES： FC1=C(C=CN=C1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 0.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3,4-difluoropyridine-2-acetate

Methyl 3,4-difluoropyridine-2-acetate: An Overview of a Versatile Building Block in Medicinal Chemistry

Methyl 3,4-difluoropyridine-2-acetate (CAS No. 1806389-13-8) is a highly valuable intermediate in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with two fluorine atoms and an acetate ester group. These functionalities make it an attractive candidate for the synthesis of a wide range of biologically active molecules, particularly those with potential therapeutic applications.

The pyridine core is a well-known heterocyclic structure that is widely used in the design and synthesis of pharmaceuticals due to its ability to modulate various biological targets. The presence of fluorine atoms in the 3,4-positions imparts significant electronic and steric effects, which can influence the pharmacological properties of the final drug candidates. Additionally, the acetate ester group provides a versatile functional handle for further chemical modifications, such as hydrolysis to the corresponding carboxylic acid or coupling reactions to form amides or esters.

Recent studies have highlighted the importance of Methyl 3,4-difluoropyridine-2-acetate in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in various diseases such as cancer and inflammatory disorders. The fluorinated pyridine scaffold was found to enhance the binding affinity and selectivity of these inhibitors, thereby improving their therapeutic potential.

In another research article published in Bioorganic & Medicinal Chemistry Letters, Methyl 3,4-difluoropyridine-2-acetate was utilized to synthesize a series of novel antiviral agents targeting RNA-dependent RNA polymerases. The introduction of fluorine atoms at specific positions on the pyridine ring was shown to significantly enhance the antiviral activity against several RNA viruses, including influenza and hepatitis C virus. This demonstrates the versatility and potential of this compound in addressing unmet medical needs.

The synthetic accessibility of Methyl 3,4-difluoropyridine-2-acetate has also been extensively studied. A robust and scalable synthetic route has been developed that involves a sequence of well-established chemical transformations, including nucleophilic substitution, cyclization, and esterification reactions. This synthetic methodology ensures high yields and purity, making it suitable for large-scale production and industrial applications.

In terms of safety and handling, Methyl 3,4-difluoropyridine-2-acetate is generally considered to be stable under standard laboratory conditions. However, it is important to follow standard safety protocols when handling this compound to ensure the well-being of laboratory personnel. Proper storage conditions should be maintained to prevent degradation or contamination.

The future prospects for Methyl 3,4-difluoropyridine-2-acetate are promising. Ongoing research continues to explore its potential applications in various therapeutic areas, driven by its unique structural properties and synthetic versatility. As new biological targets are identified and characterized, this compound is likely to play an increasingly important role in the discovery and development of innovative drugs.

In conclusion, Methyl 3,4-difluoropyridine-2-acetate (CAS No. 1806389-13-8) stands out as a valuable building block in medicinal chemistry. Its combination of a pyridine core with fluorinated substituents and an acetate ester group makes it a versatile intermediate for the synthesis of biologically active molecules with diverse therapeutic applications. Continued research and development efforts are expected to further expand its utility in pharmaceutical science.